Cas no 2167456-98-4 (1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid)

• Product Name: 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid
• CAS No: 2167456-98-4
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 6186710
• PubChem ID: 165521262
• Update Time: 2025-06-14

1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid
• EN300-1296691
• 2167456-98-4

• Inchi： 1S/C9H8N2O3S/c12-8-3-1-7(2-4-8)11-9(15(13)14)5-6-10-11/h1-6,12H,(H,13,14)
• InChI Key： BEBHMQUZTDIFFT-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(=CC=1)O)(=O)O

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid

Comprehensive Overview of 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid (CAS No. 2167456-98-4)

1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid (CAS No. 2167456-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazole sulfinic acid family, which is known for its versatility in drug discovery and material science. Researchers are particularly interested in its hydroxyphenyl moiety, which contributes to its reactivity and binding affinity in biological systems.

In recent years, the demand for sulfinic acid derivatives has surged, driven by their role as intermediates in synthesizing bioactive molecules. The compound’s CAS No. 2167456-98-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its potential applications span from antioxidant agents to enzyme inhibitors, aligning with current trends in precision medicine and green chemistry. For instance, its sulfinic acid group may offer redox-modulating properties, a hot topic in neurodegenerative disease research.

The synthesis of 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid involves multi-step organic reactions, often starting from 4-hydroxyphenylhydrazine and sulfinylating agents. Optimizing its yield and purity is a key focus for industrial labs, as highlighted in recent publications on sustainable synthetic routes. Environmental concerns have also spurred interest in catalyst-free or low-waste methodologies, making this compound a case study for green synthesis innovations.

From a commercial perspective, suppliers of CAS No. 2167456-98-4 emphasize its high purity (>98%) and stability under controlled conditions. Its pyrazole core is structurally analogous to several FDA-approved drugs, fueling speculation about its utility in drug repurposing projects. Questions like "How does 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid interact with kinases?" or "What are its solubility profiles?" are common in forums, indicating its interdisciplinary appeal.

In analytical chemistry, techniques such as HPLC and NMR spectroscopy are employed to characterize 1-(4-hydroxyphenyl)-1H-pyrazole-5-sulfinic acid. Its UV-Vis absorption properties make it suitable for photochemical studies, another trending area linked to renewable energy applications. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper lab safety measures are always recommended.

Future research may explore its structure-activity relationships (SAR) in depth, particularly for anti-inflammatory or antimicrobial uses. As the scientific community prioritizes AI-driven drug design, computational models predicting its molecular docking efficiency could unlock new therapeutic avenues. With its balanced lipophilicity and hydrogen-bonding capacity, this compound exemplifies the convergence of traditional medicinal chemistry and modern bioinformatics.